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Compound of Interest

Compound Name: MRT68921 hydrochloride

Cat. No.: B3028447

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of MRT68921
hydrochloride, a potent dual inhibitor of Unc-51 like autophagy activating kinase 1 (ULK1) and
ULK2.[1][2] Proper handling and preparation of MRT68921 hydrochloride in Dimethyl
Sulfoxide (DMSO) are crucial for accurate and reproducible experimental results.

Chemical Information

Property Value

N-[3-[[5-cyclopropyl-2-[(1,2,3,4-tetrahydro-2-
methyl-6-isoquinolinyl)amino]-4-

IUPAC Name Y a Y ]
pyrimidinyllamino]propyl]-

cyclobutanecarboxamide hydrochloride

Molecular Formula

C25H34N6O - XHCI

Molecular Weight

434.58 g/mol (free base)[1][3][4]

CAS Number

2070014-87-6

Mechanism of Action

Potent dual inhibitor of ULK1 (ICs0 = 2.9 nM)
and ULK2 (ICso = 1.1 nM), key kinases in the
autophagy signaling pathway.[1][2]
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Solubility Data

The solubility of MRT68921 hydrochloride in DMSO can vary between batches and is
influenced by factors such as the purity of the DMSO and the presence of moisture. It is
recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[1]

. Reported Solubility in
Supplier/Source Notes
DMSO

Warming in a 50°C water bath
Selleck Chemicals 5 mg/mL is recommended.[5] Also lists
10 mg/mL.[1]

TargetMol 10 mg/mL (23.01 mM) Heating is recommended.[4]

Cayman Chemical ~3 mg/mL

) Ultrasonic and warming are
RayBiotech =>2.2 mg/mL
recommended.[3]

Note: The solubility of MRT68921 is poor in aqueous solutions.[6] For experiments requiring
agueous buffers, it is advised to first dissolve the compound in DMSO and then dilute it with the
aqueous buffer of choice.[6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MRT68921
hydrochloride, assuming a molecular weight of 471.04 g/mol for the monohydrochloride form
(434.58 + 36.46). Always refer to the batch-specific molecular weight provided on the certificate
of analysis.

Materials:
e MRT68921 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of MRT68921 hydrochloride needed:

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
o Mass (mg) = 0.010 mol/L * 0.001 L * 471.04 g/mol * 1000 mg/g = 4.71 mg

» Weigh the compound: Carefully weigh out 4.71 mg of MRT68921 hydrochloride powder
and place it in a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the powder.
e Dissolve the compound:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, gentle warming in a water bath at 37-50°C for 5-10
minutes can aid dissolution.[5]

o Alternatively, sonication for 5-10 minutes can be used to facilitate dissolution.[3]

o Ensure complete dissolution: Visually inspect the solution to ensure that no solid particles
are present. The solution should be clear.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.[4][6] Under these
conditions, the stock solution in DMSO should be stable for at least one year.[4]
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Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of MRT68921 hydrochloride in DMSO.

Signaling Pathway

MRT68921 hydrochloride inhibits the initiation of autophagy by targeting the ULK1/2 kinases.
Autophagy is a cellular process responsible for the degradation of cellular components. Under
normal conditions, mTOR (mammalian target of rapamycin) phosphorylates and inactivates the
ULK1/2 complex. When mTOR is inhibited (e.g., by starvation or rapamycin), the ULK1/2
complex is activated, leading to the initiation of autophagy. MRT68921 directly inhibits the
kinase activity of ULK1 and ULK2, thereby blocking the autophagic process.
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Caption: Simplified signaling pathway showing the inhibitory effect of MRT68921 on the ULK1/2
complex in autophagy.

Safety Precautions

MRT68921 hydrochloride is intended for research use only and is not for human or veterinary
use.[3] It should be handled as a hazardous material.[6] Always wear appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses, when handling
this compound. Avoid ingestion, inhalation, and contact with skin and eyes.[6] Wash hands
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thoroughly after handling. Refer to the Safety Data Sheet (SDS) for complete safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: MRT68921
Hydrochloride in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028447#mrt68921-hydrochloride-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3028447?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/mrt68921.html
https://www.medchemexpress.com/mrt68921-hydrochloride-1.html
https://www.raybiotech.com/mrt68921-331-21798
https://www.targetmol.com/compound/mrt68921
https://www.selleck.co.jp/datasheet/mrt68921-S794902-DataSheet.pdf
https://cdn.caymanchem.com/cdn/insert/19905.pdf
https://www.benchchem.com/product/b3028447#mrt68921-hydrochloride-solubility-in-dmso
https://www.benchchem.com/product/b3028447#mrt68921-hydrochloride-solubility-in-dmso
https://www.benchchem.com/product/b3028447#mrt68921-hydrochloride-solubility-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3028447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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